Cas no 185147-08-4 (4-Fluoro-3-methylbenzonitrile)

• Product Name: 4-Fluoro-3-methylbenzonitrile
• CAS No: 185147-08-4
• MF: C₈H₆FN
• MW: 135.138345241547
• MDL: MFCD03788510
• CID: 66271
• PubChem ID: 253662613
• Update Time: 2025-11-01

4-Fluoro-3-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-3-methylbenzonitrile
• 3-METHYL-4-FLUOROBENZONITRILE
• 5-CYANO-2-FLUOROTOLUENE
• 4-Fluoro-3-Methylbenzonitrile 3-Methyl-4-Fluorobenzonitrile
• Benzonitrile, 4-fluoro-3-methyl- (9CI)
• 2-FLUORO-5-CYANOTOLUENE
• 4-fluoro-3-methylbenzenecarbonitrile
• 4-fluoro-3-methyl-benzonitrile
• 4-Fluoro-m-tolunitrile
• 4-Fluoro-3-methylben
• 4-Fluoro-3-Methylbenzonitrle
• 5-Cyano-2-fluorotoluene, 4-Fluoro-m-tolunitrile
• 4-FLUORO-3-METHYLBENZONITRILE 99+%
• 185147-08-4
• FT-0601352
• GS-3395
• AC-1172
• F0986
• J-515376
• BENZONITRILE, 4-FLUORO-3-METHYL-
• ZMEAHKIIWJDJFT-UHFFFAOYSA-N
• AM20030217
• DTXSID60381307
• SCHEMBL532567
• CS-W003101
• MFCD03788510
• 4-Fluoro-3-methylbenzonitrile, AldrichCPR
• SY006995
• EN300-14797
• AKOS005063605
• 3-methyl-4-fluoro-benzonitrile
• DTXCID40332332
• DB-005354
• STL451488

• MDL： MFCD03788510
• Inchi： 1S/C8H6FN/c1-6-4-7(5-10)2-3-8(6)9/h2-4H,1H3
• InChI Key： ZMEAHKIIWJDJFT-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C#N)C=C1C

Computed Properties

• Exact Mass: 135.04800
• Monoisotopic Mass: 135.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 23.8A^2

Experimental Properties

• Color/Form: Brown or cream crystalline powder
• Density: 1.11
• Melting Point: 54.0 to 58.0 deg-C
• Boiling Point: 220.3℃ at 760 mmHg
• Flash Point: 93.8℃
• Refractive Index: 1.506
• PSA: 23.79000
• LogP: 2.00578
• Solubility: Insoluble in water

4-Fluoro-3-methylbenzonitrile Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H331,H302,H312,H315,H319
• Warning Statement： P261,P305
  P351
  P338,P302
  P352,P321,P405,P501A
• Hazardous Material transportation number：UN3439
• Hazard Category Code： 41
• Safety Instruction： 39
• Hazardous Material Identification：
• Safety Term：6.1
• Packing Group：III
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 4-Fluoro-3-methylbenzonitrile

Recent Advances in the Application of 185147-08-4 and 4-Fluoro-3-methylbenzonitrile in Chemical Biology and Pharmaceutical Research

The compound 185147-08-4 and its derivative, 4-Fluoro-3-methylbenzonitrile, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are pivotal in the development of novel therapeutic agents and serve as key intermediates in organic synthesis. This research brief aims to provide an updated overview of the latest studies involving these compounds, focusing on their synthesis, biological activities, and potential applications in drug discovery.

Recent studies have highlighted the role of 185147-08-4 as a versatile scaffold in medicinal chemistry. Its unique structural features enable the synthesis of diverse pharmacophores, which are essential for targeting various disease pathways. For instance, researchers have successfully modified 185147-08-4 to develop inhibitors of specific enzymes involved in cancer progression. These modifications often involve the introduction of functional groups such as 4-Fluoro-3-methylbenzonitrile, which enhances the compound's binding affinity and selectivity.

4-Fluoro-3-methylbenzonitrile, in particular, has been extensively studied for its role in the synthesis of fluorinated aromatic compounds. Fluorination is a common strategy in drug design to improve metabolic stability and bioavailability. Recent publications have demonstrated the efficacy of 4-Fluoro-3-methylbenzonitrile as a building block in the synthesis of potential antiviral and antibacterial agents. Its incorporation into drug candidates has shown promising results in preclinical trials, underscoring its importance in modern pharmaceutical development.

One of the groundbreaking studies published this year explored the use of 185147-08-4 in combination with 4-Fluoro-3-methylbenzonitrile to develop a new class of kinase inhibitors. The study employed advanced computational modeling and high-throughput screening to identify optimal structural configurations. The results indicated that these compounds exhibit potent inhibitory activity against several kinases implicated in inflammatory diseases, offering a potential avenue for the treatment of chronic conditions such as rheumatoid arthritis.

In addition to their therapeutic potential, 185147-08-4 and 4-Fluoro-3-methylbenzonitrile have also been investigated for their applications in chemical biology. Researchers have utilized these compounds as probes to study enzyme mechanisms and protein-ligand interactions. For example, a recent study used 4-Fluoro-3-methylbenzonitrile-labeled substrates to elucidate the catalytic mechanism of a key enzyme in neurotransmitter synthesis. Such applications highlight the dual utility of these compounds in both drug discovery and fundamental research.

Despite the promising findings, challenges remain in the optimization of these compounds for clinical use. Issues such as solubility, toxicity, and synthetic scalability need to be addressed to fully harness their potential. Ongoing research is focused on overcoming these hurdles through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into viable therapeutics.

In conclusion, the compounds 185147-08-4 and 4-Fluoro-3-methylbenzonitrile represent valuable tools in chemical biology and pharmaceutical research. Their diverse applications, ranging from drug development to mechanistic studies, underscore their significance in advancing the field. Continued exploration of their properties and potential will likely yield further innovations, contributing to the development of next-generation therapeutics.